Cas no 2229265-26-1 (tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate
• CAS No: 2229265-26-1
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6108547
• PubChem ID: 165656262
• Update Time: 2025-07-24

tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate
• EN300-1902401
• 2229265-26-1
• tert-butyl N-[1-(4-ethoxy-2-methylphenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C16H23NO4/c1-6-20-12-7-8-13(11(2)9-12)14(10-18)17-15(19)21-16(3,4)5/h7-10,14H,6H2,1-5H3,(H,17,19)
• InChI Key： ZSRHFRJXZXYXSD-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC(=CC=1C)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate (CAS No. 2229265-26-1)

The compound tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate (CAS No. 2229265-26-1) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an ethoxy-substituted aromatic ring and a tert-butyl carbamate group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and targeted drug delivery systems.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate has surged, driven by advancements in precision medicine and green chemistry. The compound’s CAS No. 2229265-26-1 is frequently searched in academic databases and patent filings, reflecting its relevance in peptide synthesis and protease inhibitor development. Its ethoxy-methylphenyl moiety is particularly noteworthy for enhancing lipophilicity and metabolic stability in drug candidates.

From an industrial perspective, tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate is synthesized under controlled conditions to ensure high yield and low impurity profiles. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity, a critical factor for GMP-compliant production. The compound’s stability under ambient storage conditions further adds to its practicality for large-scale applications.

Environmental and regulatory considerations are also pivotal in the discourse around CAS No. 2229265-26-1. The compound aligns with sustainable chemistry principles due to its minimal eco-toxicity and compatibility with biodegradable solvents. This aspect resonates with the growing emphasis on ESG (Environmental, Social, and Governance) metrics in chemical manufacturing. Additionally, its non-hazardous classification simplifies logistics and global supply chain integration.

Emerging trends in AI-driven drug discovery have further spotlighted tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate as a candidate for virtual screening libraries. Computational models predict its utility in modulating enzyme-substrate interactions, particularly in kinase inhibition pathways. Such insights are invaluable for reducing R&D timelines and optimizing structure-activity relationships (SAR) in preclinical studies.

In summary, tert-butyl N-1-(4-ethoxy-2-methylphenyl)-2-oxoethylcarbamate (CAS No. 2229265-26-1) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its importance in both academic and industrial settings. As research continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and sustainable technological advancements.